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Compound of Interest

Compound Name: 1-(3-Methylphenyl)ethanamine

Cat. No.: B1308325

Essential Safety and Handling Guide for 1-(3-
Methylphenyl)ethanamine

Disclaimer: This guide is compiled from publicly available safety information on 1-(3-
Methylphenyl)ethanamine and its structural analogs. A comprehensive, substance-specific
Safety Data Sheet (SDS) was not available at the time of writing. Researchers should always
consult the SDS provided by their supplier for definitive safety and handling protocols. The
information herein is intended for guidance and to promote a culture of safety.

This document provides crucial safety and logistical information for the handling of 1-(3-
Methylphenyl)ethanamine, tailored for researchers, scientists, and professionals in drug
development. It outlines essential personal protective equipment, emergency first aid, and
standard operating and disposal procedures to ensure laboratory safety.

Quantitative Data Summary

Below is a summary of the physical and chemical properties of 1-(3-
Methylphenyl)ethanamine.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1308325?utm_src=pdf-interest
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/product/b1308325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula CoHisN PubChem[1], Sigma-Aldrich

Molecular Weight 135.21 g/mol PubChem([1], Sigma-Aldrich
PubChem[1], Matrix

CAS Number 70138-19-1 L
Scientific[2]

Physical Form Solid Sigma-Aldrich

Known Hazards Irritant Matrix Scientific[2]

Personal Protective Equipment (PPE)

Based on the hazards associated with analogous compounds (skin, eye, and respiratory
irritation), the following PPE is mandatory when handling 1-(3-Methylphenyl)ethanamine[3][4]

[5]L6]:

o Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes.[4]

o Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and changed immediately if contaminated.[6]

» Body Protection: A laboratory coat must be worn and kept buttoned. Protective boots may be
necessary depending on the scale of work.[6]

o Respiratory Protection: Handling should occur in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or vapors.[3][4] If ventilation is inadequate, a
government-approved respirator is necessary.[6]

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately. If
) breathing is difficult or has stopped, provide
Inhalation . o ) ) )
artificial respiration and seek immediate medical

attention.[3][7]

Remove all contaminated clothing immediately.
_ Flush the affected skin with copious amounts of
Skin Contact _ o
water for at least 15 minutes. If irritation

persists, seek medical attention.[3][7]

Immediately flush the eyes with large volumes

of water for at least 15 minutes, making sure to
Eye Contact lift the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[3][7]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water. Never
Ingestion i ) )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][8]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Handling and Storage:

Always handle 1-(3-Methylphenyl)ethanamine in a well-ventilated area or a chemical fume
hood.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe in dust or vapors.[3][4]

Wash hands thoroughly after handling.[3]

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[3]
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o Keep away from strong oxidizing agents.[9]

Spill Management:

Evacuate all non-essential personnel from the spill area.

o Ensure adequate ventilation.

o Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand).

o Carefully sweep or scoop up the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[4]

e Clean the spill area thoroughly with soap and water.
e Do not allow the spilled material or cleanup materials to enter drains.[4]

Waste Disposal:

All waste containing 1-(3-Methylphenyl)ethanamine must be treated as hazardous waste.

e Dispose of the chemical and any contaminated materials in a designated, labeled hazardous
waste container.[3]

o Containers must be kept tightly closed when not in use.

o Disposal must be carried out in accordance with all applicable federal, state, and local
regulations. Consult with your institution's environmental health and safety (EHS) office for
specific guidance.[3]

Workflow for Safe Handling of 1-(3-
Methylphenyl)ethanamine

The following diagram outlines the key procedural steps for the safe handling of 1-(3-
Methylphenyl)ethanamine in a laboratory setting.
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Safe Handling Workflow for 1-(3-Methylphenyl)ethanamine
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Caption: Procedural workflow for the safe handling of 1-(3-Methylphenyl)ethanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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